Cas no 35480-54-7 (Benzoic acid, 3,4-bis(2,2,2-trifluoroethoxy)-)
35480-54-7 structure
Product Name:Benzoic acid, 3,4-bis(2,2,2-trifluoroethoxy)-
CAS No:35480-54-7
MF:C11H8F6O4
MW:318.169244766235
CID:1470632
PubChem ID:85789795
Update Time:2025-04-20
Benzoic acid, 3,4-bis(2,2,2-trifluoroethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3,4-bis(2,2,2-trifluoroethoxy)-
- NH7XS8U4LR
- 3,4-Bis(2,2,2-trifluoroethoxy)-benzoic acid
- 35480-54-7
- KLIAWWCCWPEJOD-UHFFFAOYSA-N
- 3,4-bis(2,2,2-trifluoroethoxy)benzoic acid
- SCHEMBL3542182
- Benzoic acid, 3,4-bis(2,2,2-trifluoroethoxy)
- DB-182945
-
- Inchi: 1S/C11H8F6O4/c12-10(13,14)4-20-7-2-1-6(9(18)19)3-8(7)21-5-11(15,16)17/h1-3H,4-5H2,(H,18,19)
- InChI Key: KLIAWWCCWPEJOD-UHFFFAOYSA-N
- SMILES: FC(COC1C=C(C(=O)O)C=CC=1OCC(F)(F)F)(F)F
Computed Properties
- Exact Mass: 318.03264
- Monoisotopic Mass: 318.03267770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Density: 1.474±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.16 g/l) (25 º C),
- PSA: 55.76
Benzoic acid, 3,4-bis(2,2,2-trifluoroethoxy)- Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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